4-(N,N-diethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide
Description
4-(N,N-diethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide, also known as DZ-2384, is a novel microtubule-targeting agent that has been developed for the treatment of cancer. DZ-2384 has shown promising results in preclinical studies, and its unique mechanism of action makes it a potential candidate for the treatment of various types of cancer.
Scientific Research Applications
Antimicrobial Agents
Benzofuran and its derivatives, which include the compound , are found to be suitable structures with a wide range of biological and pharmacological applications . They have been developed as efficient derivatives in diverse fields of antimicrobial therapy .
Organic Materials
Benzofurans have also emerged as important structural elements for organic materials such as organic transistors .
Activity Enhancer
A benzofuran-based drug, ( )-1-(Benzofuran-2-yl)-2-propylaminopentane {( )-BPAP}, is used as a catecholaminergic and serotonergic activity enhancer .
Antioxidant
Benzofuran derivatives are known to possess antioxidant properties . They can be used to design and develop potentially useful therapeutic agents .
Antiviral
Benzofuran derivatives have shown antiviral properties . They can be used in the development of antiviral drugs .
Anticancer
Benzofuran derivatives have been found to act as cytotoxic agents . For example, 1-[6-hydroxy-2-isopropenyl-1-benzofuran-5yl]-1-ethanone showed moderate inhibitory activity on human breast cancer MCF-7 cells proliferation in vitro . In another study, a newly synthesized chalcone derivative containing benzofuran was investigated for its anti-cancer activity .
Anti-inflammatory
Benzofuran derivatives are known to possess anti-inflammatory properties . They can be used in the development of anti-inflammatory drugs .
Neuroprotective and Analgesic Activity
Various natural benzofuran derivatives have been found to have neuroprotective and analgesic activity . They can be used in the treatment of neurological disorders .
properties
IUPAC Name |
4-(diethylsulfamoyl)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O5S2/c1-4-27(5-2)34(29,30)18-12-10-16(11-13-18)23(28)26-24-25-19(15-33-24)21-14-17-8-7-9-20(31-6-3)22(17)32-21/h7-15H,4-6H2,1-3H3,(H,25,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSNKNZGHCMLEEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=C(O3)C(=CC=C4)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(4-(4-(4-methoxyphenyl)piperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide](/img/structure/B2889965.png)
![N-(4-fluorophenyl)-3-[(hydroxyimino)methyl]-5-methyl-4-isoxazolecarboxamide](/img/structure/B2889971.png)
![Benzo[d][1,3]dioxol-5-yl(4-(4-methyl-6-(phenylamino)pyrimidin-2-yl)piperazin-1-yl)methanone](/img/structure/B2889973.png)
![tert-Butyl 7-bromo-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate](/img/structure/B2889975.png)
![2-(2-fluorophenoxy)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide](/img/structure/B2889981.png)
![N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)benzo[d]thiazole-2-carboxamide hydrochloride](/img/structure/B2889983.png)
